Methyl glycyrrhetate
Overview
Description
Methyl glycyrrhetate is a useful research compound. Its molecular formula is C31H48O4 and its molecular weight is 484.7 g/mol. The purity is usually 95%.
The exact mass of the compound methyl 3-hydroxy-11-oxoolean-12-en-30-oate is 484.35526001 g/mol and the complexity rating of the compound is 981. The solubility of this chemical has been described as 0.0005535 mg/L @ 25 °C (est). It belongs to the ontological category of 2 in the ChEBI Ontology tree. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Chemical Synthesis and Structural Elucidation
Methyl 3-hydroxy-11-oxoolean-12-en-30-oate has been a subject of interest in the field of chemical synthesis and structural elucidation. For instance, Honda et al. (1978) described the synthesis of related compounds through forced Wolff-Kishner reduction, which is a method for reducing carbonyl compounds to alkanes (Honda, Murae, Tsuyuki, & Takahashi, 1978). Additionally, Gzella (2000) discussed the structural details of similar compounds, highlighting the conformation of various rings in their structure, which is essential for understanding the chemical properties and potential applications of these compounds (Gzella, 2000).
Potential Applications in Medicine
Research has also explored the potential medicinal applications of derivatives of methyl 3-hydroxy-11-oxoolean-12-en-30-oate. For instance, Lisiak et al. (2014) investigated a synthetic derivative of oleanolic acid, HIMOXOL, for its cytotoxic effects on breast cancer cells. Their study revealed that HIMOXOL induces cell death through apoptosis and autophagy pathways, suggesting its potential as a chemotherapeutic agent (Lisiak et al., 2014).
Biotransformation and Oxidation Studies
Further research has focused on the biotransformation and oxidation of related compounds. For example, Budaev et al. (2016) studied the ozonolysis of methyl 3β-hydroxyolean-9(11),12(13)-dien-30-oate, yielding various oxidation products. This study is significant in understanding the chemical reactions and transformations that these compounds can undergo (Budaev, Mikhailova, Spirikhin, & Baltina, 2016).
Exploration in Natural Products and Phytochemistry
Studies like those conducted by Johns et al. (1983) have identified the presence of similar triterpenes in natural sources, such as Lantana tiliaefolia. These studies contribute to the field of phytochemistry by identifying and characterizing compounds found in nature, which could lead to the discovery of new drugs or therapeutic agents (Johns, Lamberton, Morton, Suares, & Willing, 1983).
Properties
IUPAC Name |
methyl 10-hydroxy-2,4a,6a,6b,9,9,12a-heptamethyl-13-oxo-3,4,5,6,6a,7,8,8a,10,11,12,14b-dodecahydro-1H-picene-2-carboxylate | |
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InChI |
InChI=1S/C31H48O4/c1-26(2)22-9-12-31(7)24(29(22,5)11-10-23(26)33)21(32)17-19-20-18-28(4,25(34)35-8)14-13-27(20,3)15-16-30(19,31)6/h17,20,22-24,33H,9-16,18H2,1-8H3 | |
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InChI Key |
RMIVRCBSQPCSCQ-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1(C2CCC3(C(C2(CCC1O)C)C(=O)C=C4C3(CCC5(C4CC(CC5)(C)C(=O)OC)C)C)C)C | |
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Molecular Formula |
C31H48O4 | |
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Molecular Weight |
484.7 g/mol | |
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Physical Description |
Solid | |
Record name | 3b,18b-3-Methoxy-11-oxo-12-oleanen-30-oic acid | |
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CAS No. |
1477-44-7 | |
Record name | 3b,18b-3-Methoxy-11-oxo-12-oleanen-30-oic acid | |
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Melting Point |
253 - 255 °C | |
Record name | 3b,18b-3-Methoxy-11-oxo-12-oleanen-30-oic acid | |
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